![molecular formula C17H12F3N3O3S B2595896 2-(5-Methyl(3-hydrobenzimidazol-2-ylidene))-2-((4-(trifluoromethoxy)phenyl)sulfonyl)ethanenitrile CAS No. 1025214-94-1](/img/structure/B2595896.png)
2-(5-Methyl(3-hydrobenzimidazol-2-ylidene))-2-((4-(trifluoromethoxy)phenyl)sulfonyl)ethanenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5-Methyl(3-hydrobenzimidazol-2-ylidene))-2-((4-(trifluoromethoxy)phenyl)sulfonyl)ethanenitrile is a useful research compound. Its molecular formula is C17H12F3N3O3S and its molecular weight is 395.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compounds Synthesis
Research by Boulton et al. (1967) involved the alkylation of benzofuroxan to form salts of 1-hydroxybenzimidazole 3-oxide and its derivatives, showcasing the reactivity and potential applications of benzimidazole-based compounds in synthesizing heterocyclic compounds (Boulton, Gray, & Katritzky, 1967).
Sulfonated Polybenzimidazoles for Proton Exchange Membranes
Liu et al. (2014) synthesized sulfonated 4-phenyl phthalazinone-based polybenzimidazoles for use as proton exchange membranes. These membranes displayed excellent thermal stability and resistance to oxidation, highlighting the utility of benzimidazole derivatives in advanced material applications (Liu et al., 2014).
Pharmaceutical Synthesis
A study by Kuznetsov et al. (1990) focused on synthesizing 4-sulfo-5(6)-hydroxybenzimidazoles, including various derivatives, indicating the role of benzimidazole compounds in pharmaceutical synthesis (Kuznetsov, Stolyarova, Lezina, & Smirnov, 1990).
Catalytic Activity in Transfer Hydrogenation
Fernández et al. (2011) reported the synthesis and catalytic activity of pentamethylcyclopentadienyl ruthenium(II) complexes with picolyl-functionalized N-heterocyclic carbenes, including benzimidazol-2-ylidene derivatives, for transfer hydrogenation reactions (Fernández, Puerta, & Valerga, 2011).
Novel Heterocycles Synthesis
Research by Abdelhamid et al. (2008) involved synthesizing heterocyclic compounds containing benzoxazole moiety from 2-benzoxazol-2-yl-2(4-oxo-3-phenylthiadiazolidin-2-ylidene)-ethanenitrile, demonstrating the versatility of benzimidazole derivatives in creating novel heterocyclic structures (Abdelhamid, Baghos, & Halim, 2008).
Properties
IUPAC Name |
(2Z)-2-(5-methyl-1,3-dihydrobenzimidazol-2-ylidene)-2-[4-(trifluoromethoxy)phenyl]sulfonylacetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F3N3O3S/c1-10-2-7-13-14(8-10)23-16(22-13)15(9-21)27(24,25)12-5-3-11(4-6-12)26-17(18,19)20/h2-8,22-23H,1H3/b16-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXXVYIPPSKPMIW-NXVVXOECSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=C(C#N)S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC2=C(C=C1)N/C(=C(\C#N)/S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F)/N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.